3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol

• IUPAC Name: 3-[[5-[3-[(4-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl]pyridin-2-yl]amino]propan-1-ol
• InChI: InChI=1S/C17H17FN4O2/c18-14-5-2-12(3-6-14)10-16-21-17(24-22-16)13-4-7-15(20-11-13)19-8-1-9-23/h2-7,11,23H,1,8-10H2,(H,19,20)
• InChI Key: JXDWDCHCBBZEBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NOC(=N2)C3=CN=C(C=C3)NCCCO)F
• Molecular Formula: C17H17FN4O2
• Molecular Weight: 328.34 g/mol

Description

3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol, also known as FPA-124, is a small molecule drug that has been developed as a potential treatment for central nervous system disorders. It has been found to have a high affinity for the sigma-1 receptor, which is involved in various physiological and pathological processes, including neuroprotection, neuroregeneration, and pain modulation.

Mechanism of Action

The sigma-1 receptor is a transmembrane protein that is widely distributed in the central and peripheral nervous systems. It is involved in various physiological and pathological processes, including the regulation of ion channels, calcium signaling, and protein trafficking. 3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol has a high affinity for the sigma-1 receptor and has been found to modulate its activity, leading to the neuroprotective and neuroregenerative effects observed in preclinical studies.
Biochemical and physiological effects:
In addition to its effects on the sigma-1 receptor, 3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol has been found to modulate other targets in the central nervous system, including the NMDA receptor and the voltage-gated calcium channel. These effects contribute to its analgesic and neuroprotective properties. 3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a critical role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

One advantage of 3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of 3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, further studies are needed to fully understand the pharmacokinetics and toxicity of 3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol.

Future Directions

There are several potential future directions for research on 3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol. One area of interest is the development of more potent and selective sigma-1 receptor agonists, which could have even greater therapeutic potential for central nervous system disorders. Another area of interest is the investigation of 3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol in combination with other drugs, such as cholinesterase inhibitors or NMDA receptor antagonists, to determine whether it could enhance their therapeutic effects. Finally, further studies are needed to determine the safety and efficacy of 3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol in humans, which could pave the way for its development as a novel treatment for central nervous system disorders.

Scientific Research Applications

3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol has been extensively studied in preclinical models of various central nervous system disorders, including Alzheimer's disease, Parkinson's disease, and neuropathic pain. In these studies, 3-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-1-propanol has been found to have neuroprotective, neuroregenerative, and analgesic effects. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.